Cas no 89506-48-9 (2-Cyclopenten-1-one, 2,3-dimethyl-5-(2-oxoheptyl)-)

• Product Name: 2-Cyclopenten-1-one, 2,3-dimethyl-5-(2-oxoheptyl)-
• CAS No: 89506-48-9
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 598406
• PubChem ID: 13128867
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 2,3-dimethyl-5-(2-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2,3-dimethyl-5-(2-oxoheptyl)-
• 2,3-dimethyl-5-(2-oxoheptyl)cyclopent-2-en-1-one
• DTXSID70520407
• 89506-48-9

• Inchi： 1S/C14H22O2/c1-4-5-6-7-13(15)9-12-8-10(2)11(3)14(12)16/h12H,4-9H2,1-3H3
• InChI Key： NQGVHLNXQBJBLW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)CC1CC(CCCCC)=O

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų